Cas no 2138365-97-4 (5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2138365-97-4
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5799965
• PubChem ID: 165475116
• Update Time: 2025-05-27

5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid
• 5-[2-(pyridin-2-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120417
• 2138365-97-4

• Inchi： 1S/C10H9N3O3/c14-10(15)9-12-8(16-13-9)5-4-7-3-1-2-6-11-7/h1-3,6H,4-5H2,(H,14,15)
• InChI Key： SMPVBDFKBWZMAN-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=CC=CN=2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.1Ų

Additional information on 5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2138365-97-4)

The compound 5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2138365-97-4) is a heterocyclic organic molecule featuring a unique combination of pyridine and 1,2,4-oxadiazole moieties. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of both carboxylic acid and oxadiazole functional groups makes it an attractive candidate for designing enzyme inhibitors, receptor modulators, and bioactive agents targeting metabolic pathways.

Recent studies highlight the growing interest in 1,2,4-oxadiazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the pyridine-ethyl-oxadiazole scaffold’s ability to enhance molecular interactions with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). The CAS 2138365-97-4 compound’s structural flexibility allows for derivatization, enabling the development of novel therapeutics for conditions like diabetes, neurodegenerative diseases, and viral infections—topics frequently searched in academic and AI-driven literature.

From a synthetic chemistry perspective, 5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid is synthesized via cyclization reactions between amidoximes and carboxylic acid derivatives. Its oxadiazole ring offers remarkable stability under physiological conditions, a trait highly valued in medicinal chemistry. The pyridine moiety further contributes to solubility and bioavailability, addressing common challenges in drug formulation. These attributes align with current industry trends favoring "beyond Rule of 5" (bRo5) molecules, as evidenced by rising Google Scholar queries on "improving drug-like properties of heterocycles."

In material science, this compound’s π-conjugated system has potential applications in organic electronics, such as OLEDs and sensors. Its luminescent properties, driven by the oxadiazole-pyridine core, are under investigation for optoelectronic devices—a hot topic in nanotechnology forums. Additionally, its metal-chelating capability (via the carboxylic acid group) makes it relevant for catalytic applications, resonating with searches like "heterocyclic ligands in catalysis."

Regulatory and safety assessments of CAS 2138365-97-4 indicate no significant hazards under standard handling conditions, though proper lab protocols are always recommended. The compound’s environmental fate and biodegradability remain areas of active research, reflecting broader societal concerns about sustainable chemistry. As interest grows in "green synthetic routes," this molecule’s potential for eco-friendly modifications is a frequent discussion point in patent filings and research grants.

In summary, 5-2-(pyridin-2-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid represents a multifaceted tool for interdisciplinary research. Its relevance spans drug design, materials engineering, and catalysis—addressing pressing global challenges while aligning with trending scientific inquiries. Continued exploration of its derivatives is expected to yield breakthroughs in both life sciences and industrial applications.